2-phenyl-7-(pyrrolidine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 5-(oxolan-2-ylmethyl)-2-phenyl-7-(pyrrolidine-1-carbonyl)pyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C22H24N4O3/c27-21(25-10-4-5-11-25)18-14-24(13-17-9-6-12-29-17)15-19-20(18)23-26(22(19)28)16-7-2-1-3-8-16/h1-3,7-8,14-15,17H,4-6,9-13H2
• InChI Key: RFTQEVFLGXIAOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC5CCCO5
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

2-phenyl-7-(pyrrolidine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C22H24N4O3 and its molecular weight is 392.459. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Transformation Studies

Research on compounds structurally related to 2-phenyl-7-(pyrrolidine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one has focused on understanding their chemical behavior, including tautomerism and spontaneous transformation in different environments. For instance, studies on similar pyrazolo[4,3-c]pyridin-3-ones revealed insights into their zwitterionic forms, stability in crystal versus solution, and transformation products upon attempting purification or synthesis via specific reactions. These findings contribute to the broader knowledge of the chemical properties and reactivity of this compound class, essential for applications in synthetic chemistry and material science A. Gubaidullin et al., 2014.

Synthesis and Application in Drug Development

The synthesis of pyrazolo[4,3-c]pyridines, including structures related to 2-phenyl-7-(pyrrolidine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one, has been explored for developing new pharmacologically active compounds. One study describes the creation of a library of tetrasubstituted pyrazolo[4,3-c]pyridines, evaluating their antiproliferative activity against various cancer cell lines. This research highlights the potential of such compounds in medicinal chemistry, especially in cancer therapy, by demonstrating specific compounds' ability to induce apoptosis and affect cellular proliferation markers Beatričė Razmienė et al., 2021.

Contributions to Heterocyclic Chemistry

The chemical scaffold of 2-phenyl-7-(pyrrolidine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one represents a versatile foundation for constructing complex heterocyclic structures. Research in this domain has led to the synthesis of novel heterocyclic compounds with potential applications ranging from materials science to biologically active molecules. For example, investigations into the reactions of related pyrazolo[4,3-c]pyridine derivatives have yielded new chemical entities with defined structural and functional properties, enriching the diversity of heterocyclic compounds available for further study and application S. A. Al-Issa, 2012.